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Compound of Interest

Compound Name: INH14

Cat. No.: B1671948 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

INH14 is a potent and selective small molecule inhibitor of p38 mitogen-activated protein

kinase (MAPK) alpha and IKKα/β, key enzymes in inflammatory signaling pathways. As a urea

derivative, INH14 has demonstrated efficacy in modulating inflammatory responses, making it a

valuable tool for research in areas such as immunology, oncology, and neurobiology. Accurate

and consistent preparation of INH14 stock solutions is critical for obtaining reproducible and

reliable experimental results in cell culture applications. This document provides detailed

application notes and protocols for the preparation, storage, and quality control of INH14 stock

solutions.

Chemical Properties and Quantitative Data
A thorough understanding of the physicochemical properties of INH14 is essential for its

effective use in in vitro studies.
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Property Value Source

Molecular Weight 482.55 g/mol

Formula C24H23N5O4S

Appearance Crystalline solid N/A

Solubility
DMSO (~25 mg/mL), Ethanol

(~3 mg/mL)

Purity ≥98%

In Vitro Activity:

Target IC50 Assay Conditions

p38α MAPK 77 nM In vitro kinase assay

IKKα 8.97 μM Recombinant enzyme assay

IKKβ 3.59 μM Recombinant enzyme assay

TLR2-mediated NF-κB

activation
4.127 μM HEK293 cells

Experimental Protocols
Materials

INH14 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM INH14 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of INH14 in DMSO. This is a

common stock concentration for in vitro studies.

Pre-warm DMSO: Bring the sterile, cell culture grade DMSO to room temperature.

Weigh INH14: In a sterile microcentrifuge tube, carefully weigh out the desired amount of

INH14 powder using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock

solution, you will need 0.48255 mg of INH14. For larger volumes, scale up accordingly.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (482.55 g/mol ) * (1000 mg/g) = 4.8255

mg/mL

Dissolve INH14: Add the appropriate volume of room temperature DMSO to the tube

containing the INH14 powder.

Vortex: Tightly cap the tube and vortex thoroughly until the INH14 is completely dissolved.

Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Aliquot: Dispense the 10 mM INH14 stock solution into smaller, single-use aliquots in sterile

polypropylene tubes. This minimizes freeze-thaw cycles, which can degrade the compound.

Labeling: Clearly label each aliquot with the compound name (INH14), concentration (10

mM), solvent (DMSO), date of preparation, and your initials.

Storage: Store the aliquots at -20°C for long-term storage.

Quality Control
Solubility Check: After dissolution, visually inspect the stock solution for any undissolved

particles. If present, continue vortexing or gently warm the solution.

Sterility: Prepare the stock solution in a sterile environment (e.g., a laminar flow hood) to

minimize the risk of microbial contamination.
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pH: The addition of a small volume of DMSO stock solution to a much larger volume of

aqueous cell culture medium is unlikely to significantly alter the pH. However, for sensitive

applications, the pH of the final working solution can be checked and adjusted if necessary.

Purity Confirmation (Optional): For applications requiring the highest level of certainty, the

purity of the dissolved compound can be confirmed using techniques such as High-

Performance Liquid Chromatography (HPLC).

Application Notes
Working Concentrations
The optimal working concentration of INH14 will vary depending on the cell type, assay, and

experimental goals. It is always recommended to perform a dose-response experiment to

determine the optimal concentration for your specific system. Based on the available IC50

data, a starting range of 1-10 μM is recommended for many cell-based assays.

Vehicle Control
Since INH14 is dissolved in DMSO, it is crucial to include a vehicle control in all experiments.

This control should consist of cells treated with the same final concentration of DMSO as the

cells treated with INH14. This ensures that any observed effects are due to the compound and

not the solvent. The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be toxic to cells.

Stability and Storage
INH14 stock solutions in DMSO are generally stable when stored at -20°C. Avoid repeated

freeze-thaw cycles by preparing single-use aliquots. Before use, thaw an aliquot at room

temperature and vortex gently to ensure homogeneity.
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To cite this document: BenchChem. [Preparing INH14 Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671948#preparing-inh14-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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